Cas no 1270390-91-4 (2-(2-methanesulfonylphenyl)pyrrolidine)

• Product Name: 2-(2-methanesulfonylphenyl)pyrrolidine
• CAS No: 1270390-91-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5908879
• PubChem ID: 82618027
• Update Time: 2025-10-28

2-(2-methanesulfonylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonylphenyl)pyrrolidine
• Pyrrolidine, 2-[2-(methylsulfonyl)phenyl]-
• EN300-1987944
• SCHEMBL23323164
• MFCD18704035
• 1270390-91-4
• 2-[2-(Methylsulfonyl)phenyl]pyrrolidine
• SY253419

• Inchi： 1S/C11H15NO2S/c1-15(13,14)11-7-3-2-5-9(11)10-6-4-8-12-10/h2-3,5,7,10,12H,4,6,8H2,1H3
• InChI Key： MJDOCSSQQVUQPZ-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±42.0 °C(Predicted)
• pka: 9.31±0.10(Predicted)

Additional information on 2-(2-methanesulfonylphenyl)pyrrolidine

Introduction to 2-(2-methanesulfonylphenyl)pyrrolidine (CAS No. 1270390-91-4)

2-(2-methanesulfonylphenyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1270390-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, characterized by a six-membered heterocyclic ring containing one nitrogen atom. The presence of a methanesulfonylphenyl substituent at the 2-position of the pyrrolidine ring imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-(2-methanesulfonylphenyl)pyrrolidine combines the versatility of the pyrrolidine scaffold with the pharmacophoric potential of the methanesulfonylphenyl group. This combination has been strategically leveraged in recent years to design novel molecular entities with enhanced binding affinity and selectivity towards biological targets. The methanesulfonyl group, in particular, is known for its ability to modulate protein-protein interactions and enzyme activity, which has opened up new avenues for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein kinases, which play a critical role in various cellular processes and are often dysregulated in diseases such as cancer. The pyrrolidine core is a well-established pharmacophore in kinase inhibitors due to its ability to mimic the transition-state geometry of substrates, facilitating efficient binding. The introduction of the methanesulfonylphenyl moiety into this framework has been shown to improve solubility, metabolic stability, and overall pharmacokinetic profiles of lead compounds.

One of the most compelling aspects of 2-(2-methanesulfonylphenyl)pyrrolidine is its potential as a building block for next-generation kinase inhibitors. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, including those implicated in chronic myeloid leukemia (CML) and other hematological malignancies. The methanesulfonylphenyl group serves as an anchor point for optimal positioning within the active site of these enzymes, while the pyrrolidine ring provides necessary hydrogen bonding interactions with key residues.

The synthesis of 2-(2-methanesulfonylphenyl)pyrrolidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the pyrrolidine ring via cyclopropanation or intramolecular cyclization reactions, followed by functionalization at the 2-position with the methanesulfonylphenyl group through nucleophilic aromatic substitution or other coupling strategies. Advances in catalytic methods have further streamlined these processes, enabling scalable production under mild conditions that preserve chemical integrity.

From a medicinal chemistry perspective, the exploration of 2-(2-methanesulfonylphenyl)pyrrolidine has revealed several interesting structural-activity relationships (SARs). Variations in substituents around both the pyrrolidine and phenyl rings have been systematically evaluated to optimize potency, selectivity, and pharmacokinetic properties. Notably, modifications that enhance lipophilicity while maintaining solubility have been particularly successful in improving oral bioavailability and tissue penetration.

The biological evaluation of 2-(2-methanesulfonylphenyl)pyrrolidine derivatives has yielded promising results in preclinical models. In vitro assays have shown that certain analogs exhibit nanomolar potency against target kinases with high selectivity over off-target enzymes. These findings are supported by early in vivo studies demonstrating robust pharmacological effects in animal models of disease. Such data underscore the compound's potential as a foundation for novel therapeutic agents.

The role of computational chemistry and machine learning in optimizing 2-(2-methanesulfonylphenyl)pyrrolidine-based drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity shifts resulting from structural modifications. Additionally, virtual screening approaches have accelerated hit identification by rapidly evaluating large libraries of derivatives against known kinase structures. These computational tools are indispensable in guiding experimental design and maximizing success rates during lead optimization.

Looking ahead, future research on 2-(2-methanesulfonylphenyl)pyrrolidine is likely to focus on expanding its therapeutic applications beyond kinase inhibition. Exploration into its potential as an antagonist or modulator for other protein targets may uncover additional therapeutic benefits. Furthermore, incorporation into drug delivery systems could enhance its delivery efficiency and reduce side effects. The growing body of evidence supporting its utility suggests that this compound will remain a cornerstone of pharmaceutical innovation for years to come.